Cas no 102539-99-1 (1,3-Isobenzofurandione,4-ethyl-)

• Product Name: 1,3-Isobenzofurandione,4-ethyl-
• CAS No: 102539-99-1
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 125106
• PubChem ID: 284155
• Update Time: 2025-04-18

1,3-Isobenzofurandione,4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,4-ethyl-
• 1,3-Isobenzofurandione,4-ethyl-(9CI)
• 1-ethyl-3-isocyanate-benzene
• 1-ethyl-3-isocyanato-benzene
• 3-Aethyl-phthalsaeure-anhydrid
• 3-EtC6H4NCO
• 3-ethylbenzenisocyanate
• 3-ethylphenyl isocyanate
• 3-ethyl-phenyl isocyanate
• 3-ethyl-phthalic acid-anhydride
• 3-ethylphthalic anhydride
• 3-Ethyl-phthalsaeureanhydrid
• 4-ethyl-isobenzofuran-1,3-dione
• AC1MCHAP
• AC1Q2T7M
• ACMC-20an47
• AG-E-67224
• SBB046945
• 4-ethyl-2-benzofuran-1,3-dione
• NSC139889
• 102539-99-1
• 4-Ethylisobenzofuran-1,3-dione
• LIVHSQMNQCENSI-UHFFFAOYSA-N
• SCHEMBL1826217
• NSC-139889

• Inchi： 1S/C10H8O3/c1-2-6-4-3-5-7-8(6)10(12)13-9(7)11/h3-5H,2H2,1H3
• InChI Key： LIVHSQMNQCENSI-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(CC)=C2C1=O)=O

Computed Properties

• Exact Mass: 176.04734
• Monoisotopic Mass: 176.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 1.55960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides